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Compound of Interest

Compound Name: Tocopherol calcium succinate
CAS No.: 14464-85-8
Cat. No.: B1198314
Get Quote
. J

An In-depth Analysis for Scientific Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of
Tocopherol Calcium Succinate. It elucidates the molecular basis for its solubility, presenting
both qualitative and quantitative data. The document establishes that Tocopherol Calcium
Succinate is a lipid-soluble compound, being practically insoluble in aqueous media while
demonstrating high solubility in nonpolar organic solvents. Detailed, field-proven experimental
protocols for both qualitative assessment and quantitative analysis via High-Performance
Liquid Chromatography (HPLC) are provided to ensure methodological integrity. The
implications of these solubility properties are discussed in the context of pharmaceutical
formulation, drug delivery, and bioavailability for researchers and drug development
professionals.

The Molecular Context: From Vitamin E to its Salt
Form
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Vitamin E, primarily a-tocopherol, is a vital fat-soluble antioxidant.[1][2] Its structure is
characterized by a chromanol ring and a long, saturated phytyl tail, which imparts significant
hydrophobicity and renders it insoluble in water.[3][4] For applications in supplements and
pharmaceuticals, the hydroxyl group on the chromanol ring is often esterified to enhance
stability against oxidation.[2]

One such derivative is a-tocopherol succinate, formed by esterifying a-tocopherol with succinic
acid.[5][6][7] This process adds a carboxylic acid group, but the molecule remains dominated
by the large, nonpolar tocopherol moiety and is therefore still practically insoluble in water.[5][8]
[9][10] Tocopherol Calcium Succinate is the calcium salt of this ester, specifically
monocalcium bis(3-[2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)chroman-6-
yloxycarbonyl]propanoate).[11] While salt formation is a common strategy to increase the
agueous solubility of acidic or basic drugs, the overwhelming lipophilicity of the two tocopherol
succinate anions in this molecule dictates its overall solubility profile.

Physicochemical Properties and Solubility Profile

The solubility of Tocopherol Calcium Succinate is unequivocally defined by its molecular
structure, which is predominantly lipophilic.

Aqueous Solubility

Official monographs and chemical data sheets consistently classify Tocopherol Calcium
Succinate as practically insoluble in water.[11] This is a direct consequence of the large,
nonpolar surface area contributed by the two phytyl chains, which prevents effective solvation
by polar water molecules. The ionic character of the calcium succinate portion is insufficient to
overcome the hydrophobic nature of the rest of the molecule.

Lipid and Organic Solvent Solubility

In contrast to its behavior in water, Tocopherol Calcium Succinate is freely soluble in
nonpolar and some polar aprotic organic solvents.[11] This high solubility is driven by favorable
van der Waals interactions between the molecule's hydrophobic regions and the nonpolar
solvent molecules.

The table below summarizes the solubility data for Tocopherol Calcium Succinate and its
parent compound, a-Tocopherol Succinate.
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Solubility
Compound Solvent o Source
Description
Tocopherol Calcium )
) Water Practically Insoluble [11]
Succinate
Ethanol (95%) Practically Insoluble [11]
Acetone Practically Insoluble [11]
Chloroform Freely Soluble [11]
Carbon Tetrachloride Freely Soluble [11]
o-Tocopherol Practically Insoluble
_ . Water [518][12]
Succinate (Acid Form) (<0.1 mg/mL)
Ethanol Soluble [518119]
Acetone Soluble [51181[9]
Chloroform Soluble (50 mg/mL) [5]
Ether Soluble [5]
Vegetable Oils Soluble [5]

Causality of Solubility: A Structural Perspective

The solubility behavior is best understood by visualizing the molecule's distinct regions of
polarity. The molecule consists of a small, polar, ionic "head" (the calcium dicarboxylate)
attached to two very large, nonpolar, hydrophobic "tails” (the tocopheryl groups).
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6. UV Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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